Cas no 940985-31-9 (2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid)

• Product Name: 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• CAS No: 940985-31-9
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 6782063
• PubChem ID: 135639451
• Update Time: 2025-10-28

2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• VS-10531
• AKOS002279927
• 2-amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• 2-amino-4,7-dioxo-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• AKOS037496930
• 2-amino-4-hydroxy-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• CS-0321690
• AKOS016041930
• MCULE-4053600998
• 2-amino-4,7-dioxo-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-5-carboxylic acid
• STK357068
• STL535490
• BBL031477
• 940985-31-9
• 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H8N4O4/c9-8-11-5-4(6(14)12-8)2(7(15)16)1-3(13)10-5/h2H,1H2,(H,15,16)(H4,9,10,11,12,13,14)
• InChI Key： VSVWBIAPXAMJKY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C2C(NC(N)=NC=2N1)=O

Computed Properties

• Exact Mass: 224.05455475g/mol
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 134Ų

Additional information on 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid

Introduction to 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 940985-31-9)

2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid, identified by its CAS number 940985-31-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its amino and carboxylic acid functional groups, as well as its dioxo (ketone) moieties, contribute to its unique chemical properties and reactivity.

The significance of 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid lies in its potential role as a building block for the synthesis of more complex pharmacophores. Pyrido[2,3-d]pyrimidines are widely studied due to their resemblance to natural nucleobases and their ability to interact with biological targets such as enzymes and receptors. The presence of multiple reactive sites in this compound makes it a valuable intermediate in the development of novel drugs targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the structure-activity relationships (SAR) of heterocyclic compounds. The 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid scaffold provides a versatile platform for such optimizations. Researchers have been exploring modifications to this core structure to enhance its bioavailability, selectivity, and efficacy. For instance, studies have demonstrated that subtle changes in the substituents attached to the pyrido[2,3-d]pyrimidine ring can significantly alter its pharmacological profile.

In particular, the carboxylic acid group in 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxylic acid offers opportunities for further functionalization. This group can be used to form esters or amides with other pharmacophores or to attach biomolecules for targeted drug delivery systems. Such modifications are crucial for developing drugs with improved pharmacokinetic properties and reduced side effects.

The amino group at the 2-position is another key feature that contributes to the reactivity and versatility of this compound. It can participate in hydrogen bonding interactions with biological targets and can be further modified to introduce additional functional groups. These modifications can enhance binding affinity or alter metabolic stability.

One of the most exciting areas of research involving 2-Amino-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2，d]pyrimidine-5-carboxylic acid is its potential application in oncology. Pyrido[2，d]pyrimidines have been shown to exhibit antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this scaffold can selectively target cancer cells while minimizing toxicity to healthy tissues. The CAS No. 940985-31 corresponds to a specific derivative that has shown promising results in vitro and in vivo.

The dioxo groups at the 4 and 7 positions contribute to the electron-deficient nature of the pyrido[2，d]pyrimidine ring system. This electron deficiency enhances the compound's ability to interact with nucleophilic residues on biological targets such as kinases and transcription factors. Such interactions are critical for modulating signaling pathways that are dysregulated in diseases like cancer.

Another area where 2-Amino-4，dioxo - 3，dihydro - pyridopyrimidin - 5 - carboxilic acid has shown promise is in the treatment of inflammatory diseases. Researchers have identified that certain derivatives of this scaffold can inhibit inflammatory cytokine production by modulating immune cell function. These findings suggest that this compound could be a valuable lead for developing novel anti-inflammatory therapies.

The synthesis of CAS No 940985 - 31 - 9 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex heterocyclic compounds.

The pharmacokinetic properties of CAS No 940985 - 31 - 9 derivatives are also subjects of extensive research。 Factors such as solubility、metabolic stability、and biodistribution play critical roles in determining their clinical efficacy。 Researchers are exploring strategies to improve these properties through structural modifications。

In conclusion,CAS No:940985 - 31 - 9 represents a significant advancement in pharmaceutical chemistry。 Its unique structural features make it a versatile scaffold for developing novel therapeutic agents。 With ongoing research focused on optimizing its pharmacological properties,CAS No:940985 - 31 - 9 derivatives hold great promise for addressing unmet medical needs across various therapeutic areas。